Cas no 381191-92-0 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine
• CAS No: 381191-92-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD02324800
• CID: 1488116
• PubChem ID: 2901441
• Update Time: 2023-11-27

1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylethanamine
• 1,4-benzodioxin-6-methanamine, 2,3-dihydro-N,alpha-dimethyl-
• N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-N-methylamine
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylethanamine(SALTDATA: 0.95HCl)
• N14857
• HMS1541J21
• STK676862
• AKOS000130051
• AKOS017281831
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-N-methylethan-1-amine
• [1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl](methyl)amine
• CS-0327510
• EU-0085869
• Oprea1_290547
• TimTec1_002683
• [1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine
• Oprea1_554734
• SCHEMBL764726
• 381191-92-0
• NCGC00173857-01
• DTXSID90387675
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine

• MDL： MFCD02324800
• Inchi： 1S/C11H15NO2/c1-8(12-2)9-3-4-10-11(7-9)14-6-5-13-10/h3-4,7-8,12H,5-6H2,1-2H3
• InChI Key： MXSHFGAZNKNPHP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(C)NC

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.12910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes